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Compound of Interest

Compound Name: NVP-BSK805 dihydrochloride

CAS No.: 1942919-79-0

Cat. No.: B1162281

Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the cross-reactivity and selectivity of the tyrosine kinase

inhibitor, NVP-BSK805.

Frequently Asked Questions (FAQs)
Q1: What is the primary target of NVP-BSK805?

NVP-BSK805 is a potent, ATP-competitive inhibitor of Janus kinase 2 (JAK2).[1][2] It is highly

selective for JAK2, including the V617F mutant, which is commonly found in myeloproliferative

neoplasms.[1]

Q2: How selective is NVP-BSK805 for JAK2 compared to other JAK family kinases?

NVP-BSK805 exhibits significant selectivity for JAK2 over other members of the JAK family

(JAK1, JAK3, and TYK2). In vitro studies have shown that it is more than 20-fold more selective

for JAK2.[1]

Q3: Does NVP-BSK805 have off-target effects on other tyrosine kinases?
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While NVP-BSK805 is highly selective for JAK2, some off-target activity has been observed,

particularly at higher concentrations. For instance, modest inhibition of BCR-ABL and FMS-like

tyrosine kinase 3 (FLT3-ITD) has been reported.[2] A broader kinase profiling study indicated

good selectivity against a panel of other kinases.[2]

Q4: I am observing unexpected phenotypes in my cell-based assays. Could this be due to off-

target effects of NVP-BSK805?

While NVP-BSK805 is a highly selective JAK2 inhibitor, unexpected cellular phenotypes could

potentially arise from off-target activities, especially at concentrations significantly higher than

its IC50 for JAK2. It is recommended to perform dose-response experiments and include

appropriate controls to investigate this possibility. Consider using a structurally different JAK2

inhibitor as a control to see if the phenotype persists.

Q5: What is the mechanism of action of NVP-BSK805?

NVP-BSK805 acts as an ATP-competitive inhibitor, meaning it binds to the ATP-binding site of

the JAK2 kinase domain.[1][2] This prevents the phosphorylation of JAK2 and its downstream

signaling targets, primarily the STAT proteins.
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Issue Possible Cause Recommended Action

Inconsistent IC50 values in in-

vitro kinase assays

ATP concentration not

optimized, incorrect enzyme or

substrate concentration,

inhibitor precipitation.

Determine the ATP Km for your

specific assay conditions and

use an ATP concentration at or

near the Km. Titrate the

enzyme and substrate to

establish optimal signal-to-

background ratio. Ensure NVP-

BSK805 is fully dissolved in

the assay buffer.

Lack of cellular response

despite potent in-vitro inhibition

Poor cell permeability, active

efflux from cells, inhibitor

degradation.

Verify cellular uptake of NVP-

BSK805 using analytical

methods. Consider using cell

lines with known transporter

expression profiles. Prepare

fresh stock solutions of NVP-

BSK805 for each experiment.

Observed toxicity at effective

concentrations

Off-target kinase inhibition,

non-specific cytotoxicity.

Perform a broader kinase

screen to identify potential off-

targets. Conduct a cell viability

assay with a control cell line

that does not depend on JAK2

signaling.

Data Presentation
Table 1: In-Vitro Inhibitory Activity of NVP-BSK805 against JAK Family Kinases
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Kinase IC50 (nM)

JAK2 0.5

TYK2 11

JAK3 19

JAK1 32

Data compiled from in-vitro cell-free assays.[3]

Table 2: Selectivity Profile of NVP-BSK805 against a Broader Kinase Panel

Kinase % Inhibition at 1µM

JAK2 >95%

FLT3 (ITD) Potent Inhibition (Cellular GI50 <100 nM)

BCR-ABL Modest Inhibition (Cellular GI50 ~1.5 µM)

Other Kinases Generally low inhibition

This table summarizes findings from broader kinase profiling. Specific percentage inhibition

values for a wide range of kinases are often found in supplementary materials of primary

publications.[2]

Experimental Protocols
In-Vitro Kinase Inhibition Assay (General Protocol)
This protocol outlines the general steps for determining the IC50 of NVP-BSK805 against a

target kinase in a biochemical assay.

Materials:

Purified recombinant kinase (e.g., JAK2)

Specific peptide substrate for the kinase
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NVP-BSK805 stock solution (in DMSO)

ATP solution

Kinase assay buffer

Detection reagent (e.g., ADP-Glo™, LanthaScreen™)

Microplate reader

Procedure:

Prepare Serial Dilutions: Prepare a serial dilution of NVP-BSK805 in the kinase assay buffer.

The final DMSO concentration should be kept constant across all wells (typically ≤1%).

Add Inhibitor: Add the diluted NVP-BSK805 or vehicle (DMSO control) to the wells of a

suitable microplate.

Add Kinase and Substrate: Add the kinase and its specific substrate to each well.

Initiate Reaction: Start the kinase reaction by adding ATP. The concentration of ATP should

ideally be at its Michaelis-Menten constant (Km) for the specific kinase.

Incubation: Incubate the plate at the optimal temperature and for a sufficient duration to allow

for the enzymatic reaction to proceed in the linear range.

Stop Reaction and Detect Signal: Stop the reaction and add the detection reagent according

to the manufacturer's instructions.

Data Analysis: Measure the signal using a microplate reader. Calculate the percent inhibition

for each NVP-BSK805 concentration relative to the vehicle control and determine the IC50

value by fitting the data to a dose-response curve.
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Caption: The JAK-STAT signaling pathway and the inhibitory action of NVP-BSK805.
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Caption: Experimental workflow for determining the cross-reactivity of NVP-BSK805.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1162281?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

